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Compound of Interest

N-Nervonoyl-D-erythro-
Compound Name:
sphingosylphosphorylcholine

Cat. No. B571635

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
N-Nervonoyl-D-erythro-sphingosylphosphorylcholine, a key sphingolipid in cellular
signaling research. Adherence to these protocols is critical for ensuring laboratory safety and
maintaining sample integrity.

l. Personal Protective Equipment (PPE)

When handling N-Nervonoyl-D-erythro-sphingosylphosphorylcholine, especially in its
powdered form, the following personal protective equipment is mandatory to prevent inhalation,
dermal, and eye contact.
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PPE Component Specification Rationale

) ) NIOSH-approved N95 dust To prevent inhalation of the
Respiratory Protection )
mask or higher powdered substance.

o To protect eyes from dust
) Safety glasses with side ) )
Eye Protection ) particles and potential
shields or goggles
splashes.

To prevent skin contact.
] Chemical-resistant gloves Gloves must be inspected
Hand Protection o )
(e.g., nitrile) before use and disposed of

properly after handling.[1][2]

) To protect skin and clothing
Body Protection Laboratory coat o
from contamination.

Il. Operational Plan: Step-by-Step Handling
Procedures

A. Receiving and Storage:
 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly sealed container in a freezer at -20°C.[3] For
unsaturated lipids like N-Nervonoyl-D-erythro-sphingosylphosphorylcholine, it is
advisable to store under an inert gas like argon to minimize oxidation.[3]

o Container Material: Always store lipids in glass containers with Teflon-lined caps to prevent
contamination from leached impurities.[3]

B. Preparation for Experimental Use:

» Acclimatization: Before opening, allow the container to warm to room temperature to prevent
condensation, which can degrade the lipid.

e Weighing: Conduct weighing in a well-ventilated area or a chemical fume hood to minimize
inhalation exposure. Avoid creating dust.
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e Solubilization:
o This compound is soluble in a chloroform/methanol (2:1) mixture.

o When preparing solutions, use glass, stainless steel, or Teflon equipment.[3] Avoid using
plastic or polymer materials with organic solvents.[3]

C. Experimental Handling:

o Work Area: Perform all manipulations in a designated, clean area, preferably within a
chemical fume hood, to control potential exposure and prevent contamination of the sample.

» Spill Management: In case of a spill, sweep up the solid material carefully, avoiding dust
generation.[4] Place the waste in a sealed container for disposal. Clean the spill area with an
appropriate solvent.

lll. Disposal Plan

Dispose of N-Nervonoyl-D-erythro-sphingosylphosphorylcholine and any contaminated
materials in accordance with institutional and local regulations for chemical waste.

» Waste Collection: Collect waste solid and any contaminated disposables (e.g., gloves, weigh
boats) in a clearly labeled, sealed container.

» Solvent Waste: Dispose of solutions containing the compound as chemical waste, following
your institution's guidelines for organic solvent disposal.

» Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate collected as chemical waste before the container is discarded.

Handling Workflow
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Figure 1: Handling Workflow for N-Nervonoyl-D-erythro-sphingosylphosphorylcholine

Click to download full resolution via product page

Caption: Handling Workflow for N-Nervonoyl-D-erythro-sphingosylphosphorylcholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-handling-n-nervonoyl-d-erythro-sphingosylphosphorylcholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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